Cas no 893641-14-0 (3'-Fluoro-biphenyl-4-propanoic acid)

• Product Name: 3'-Fluoro-biphenyl-4-propanoic acid
• CAS No: 893641-14-0
• MF: C₁₅H₁₃FO₂
• MW: 244.260927915573
• CID: 859342
• PubChem ID: 1392313
• Update Time: 2025-07-23

3'-Fluoro-biphenyl-4-propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Fluoro-biphenyl-4-propanoic acid
• 3-(4'-Methoxy-4-biphenylyl)propanoic acid
• 3'-Fluoro-biphenyl-4-propanoicacid
• AKOS004116138
• 893641-14-0
• CS-0459273
• A50655
• 3-(3'-Fluoro-[1,1'-biphenyl]-4-yl)propanoic acid

• Inchi： 1S/C15H13FO2/c16-14-3-1-2-13(10-14)12-7-4-11(5-8-12)6-9-15(17)18/h1-5,7-8,10H,6,9H2,(H,17,18)
• InChI Key： RAOOYVZQJMXATI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=CC(=CC=1)CCC(=O)O

Computed Properties

• Exact Mass: 244.08995782g/mol
• Monoisotopic Mass: 244.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 3'-Fluoro-biphenyl-4-propanoic acid

Introduction to 3'-Fluoro-biphenyl-4-propanoic acid (CAS No. 893641-14-0) and Its Emerging Applications in Chemical Biology and Medicine

3'-Fluoro-biphenyl-4-propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 893641-14-0, is a fluorinated biphenyl derivative featuring a propanoic acid moiety at the 4-position of one of the benzene rings. This compound has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and promising biological activities. The introduction of a fluorine atom at the 3-position of the biphenyl core enhances its lipophilicity, metabolic stability, and binding affinity, making it a valuable scaffold for drug design and development.

The structural motif of 3'-Fluoro-biphenyl-4-propanoic acid is particularly noteworthy for its potential applications in modulating biological pathways. Fluorinated aromatic compounds are well-documented for their ability to influence enzyme kinetics, receptor binding, and drug-drug interactions. The propanoic acid side chain further contributes to the compound's solubility and pharmacokinetic profile, facilitating its use in both in vitro and in vivo studies.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the therapeutic potential of 3'-Fluoro-biphenyl-4-propanoic acid more efficiently than ever before. Studies have demonstrated its efficacy as a lead compound in the development of novel therapeutics targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The fluorine atom's electronic properties modulate the compound's interactions with biological targets, enhancing its selectivity and potency.

In the realm of oncology, 3'-Fluoro-biphenyl-4-propanoic acid has been investigated for its ability to inhibit key signaling pathways involved in tumor growth and progression. Preclinical studies suggest that this compound may disrupt the activity of tyrosine kinases and other enzymes critical for cancer cell proliferation. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease.

The pharmaceutical industry has also shown interest in 3'-Fluoro-biphenyl-4-propanoic acid due to its versatility as a building block for more complex drug molecules. By modifying its structure through functional group interconversion or derivatization, chemists can generate libraries of compounds with tailored biological activities. This approach has led to several promising candidates entering clinical trials, highlighting the importance of 3'-Fluoro-biphenyl-4-propanoic acid in modern drug discovery.

From a synthetic chemistry perspective, 3'-Fluoro-biphenyl-4-propanoic acid exemplifies the elegance of fluorinated heterocycles in medicinal chemistry. The synthesis of this compound involves multi-step reactions that showcase advanced techniques such as cross-coupling reactions, fluorination methods, and carboxylation processes. These synthetic strategies not only produce high yields but also demonstrate the scalability required for industrial applications.

The environmental impact of fluorinated compounds is another critical consideration in their development. While 3'-Fluoro-biphenyl-4-propanoic acid offers numerous benefits in medicinal chemistry, researchers must balance these advantages with potential ecological concerns. Efforts are underway to develop greener synthetic routes that minimize waste and reduce environmental footprints without compromising efficacy.

Looking ahead, the future prospects for 3'-Fluoro-biphenyl-4-propanoic acid are bright, with ongoing research uncovering new therapeutic applications and optimizing its pharmacological properties. Collaborative efforts between academia and industry will be essential to translate laboratory findings into clinical reality. As our understanding of molecular interactions continues to evolve, compounds like 3'-Fluoro-biphenyl-4-propanoic acid will undoubtedly play a pivotal role in shaping the next generation of medicines.